2-(4-Methoxyphenyl)propane-1-sulfonamide

• IUPAC Name: 2-(4-methoxyphenyl)propane-1-sulfonamide
• InChI: InChI=1S/C10H15NO3S/c1-8(7-15(11,12)13)9-3-5-10(14-2)6-4-9/h3-6,8H,7H2,1-2H3,(H2,11,12,13)
• InChI Key: MSVMMQBKUOYJLP-UHFFFAOYSA-N
• Canonical SMILES: CC(CS(=O)(=O)N)C1=CC=C(C=C1)OC
• Molecular Formula: C10H15NO3S
• Molecular Weight: 229.30 g/mol

Description

2-(4-Methoxyphenyl)propane-1-sulfonamide is a sulfonamide derivative featuring a 4-methoxyphenyl substituent. For instance, quinazoline-based sulfonamides with 4-methoxyphenyl groups have been studied for their photophysical properties, where substituent position and electronic effects significantly influence fluorescence behavior . Additionally, synthetic routes for related compounds, such as N-(5-(1H-indol-2-yl)-2-methoxyphenyl)sulfamoyl carbamate, highlight the relevance of methoxyphenyl-substituted sulfonamides in medicinal and materials chemistry . This article focuses on comparing 2-(4-Methoxyphenyl)propane-1-sulfonamide with structurally similar compounds, emphasizing fluorescence characteristics, substituent effects, and synthetic methodologies.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Fluorescence Properties

Evidence from quinazoline-based sulfonamides (e.g., compounds 5d , 5g , 5f , 5e ) reveals that the position and electronic nature of substituents critically modulate fluorescence. Key findings include:

Compound	Substituents (Position)	Emission Wavelength (λem, nm)	Emission Intensity Trend	Stokes Shift	Notes
5d	2-(4-Methoxyphenyl), 4-(4-Fluorophenyl)	480–495	Highest intensity	Large (~125–135 nm)	Strong resonance donation enhances emission
5g	2- and 4-(4-Methoxyphenyl)	480–495	High (second to 5d )	Moderate	Dual methoxy groups cause slight redshift vs. 5d
5a–c	4-(4-Fluorophenyl) variants	480–495 (with shoulder at 404 nm)	Reduced intensity (5c > 5b > 5a)	Broadened peaks	Electron-withdrawing fluorine reduces conjugation efficiency
6d , 7d	But-3-yn-1-ol (6d), 2-Furanyl (7d)	480–495	Lowest intensity	Large	Steric hindrance and weak resonance donation diminish emission

• Key Trends :
  • Electron-donating groups (e.g., 4-methoxyphenyl) enhance fluorescence intensity by promoting π→π* transitions and stabilizing excited states .
  • Substituent position : The 2-position of the quinazoline ring is more favorable for emission enhancement than the 4-position.
  • Hybrid substituents : Combining a 4-fluorophenyl (moderate electron-withdrawing) group with a 2-(4-methoxyphenyl) group (strong electron-donating) in 5d maximizes emission via balanced resonance effects .

Functional Divergence from Non-Sulfonamide Analogs

• 4-Methoxyamphetamine Derivatives : Compounds like 1-(4-methoxyphenyl)propan-2-amine () are bioactive amines but lack the sulfonamide moiety, which is critical for applications in fluorescence or enzyme inhibition. This underscores the importance of the sulfonamide group in photophysical and medicinal contexts .